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Compound of Interest

Compound Name: Perylen-1-amine

Cat. No.: B1611252

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 35337-21-4

This in-depth technical guide provides a thorough overview of Perylen-1-amine, a key building
block in the development of advanced materials and potential therapeutic agents. This
document details its fundamental properties, synthesis, and notable applications, offering
valuable insights for professionals in research and development.

Core Properties of Perylen-1-amine

Perylen-1-amine is a polycyclic aromatic hydrocarbon derivative characterized by a perylene
core functionalized with a primary amine group at the 1-position. This substitution significantly
influences the molecule's electronic and photophysical properties, making it a compound of
great interest in various scientific fields.

Physicochemical Properties

While specific experimental data for Perylen-1-amine is not extensively documented in publicly
available literature, the following table summarizes its known and predicted properties.
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Property Value Source
CAS Number 35337-21-4 [1]
Molecular Formula C20H13N

Molecular Weight 267.32 g/mol

Melting Point Not Reported

Boiling Point Not Reported

The amine functionality
Solubil generally enhances solubility
olubility
in various solvents compared

to the parent perylene.[2]

The introduction of the amine group, a known electron-donating moiety, into the perylene
structure has a profound impact. It can engage in photoinduced electron transfer (PET)
processes, which is a fundamental principle behind its use in chemosensors.[2] Furthermore,
the amine group serves as a reactive site for further chemical modifications, allowing for the
synthesis of more complex and tailored molecules for specific applications.[2]

Synthesis and Reactivity

The synthesis of perylene derivatives can be approached through various strategies. One
notable method for the synthesis of a closely related derivative, N,N-dimethylperylen-1-amine,
involves the anionic cyclodehydrogenation of a substituted 1,1'-binaphthyl derivative.[3]

Experimental Protocol: Synthesis of N,N-
Dimethylperylen-1-amine (lllustrative)

This protocol describes the synthesis of a derivative and provides a potential pathway for the
synthesis of other 1-substituted perylenes.

Reaction: Anionic cyclodehydrogenation of a 2-substituted-1,1'-binaphthalene.[3]

Materials:
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2-substituted-1,1'-binaphthalene (e.g., with a -N(CHs)2 group)

Reducing agent (e.g., an alkali metal)

Anhydrous solvent (e.g., THF)

Oxidizing agent (e.g., O2)

Procedure:

e The 2-substituted-1,1"-binaphthalene is dissolved in an anhydrous solvent under an inert
atmosphere.

e The reducing agent is added to initiate the formation of the binaphthyl dianion.

e The reaction mixture is stirred, allowing for the cyclization to occur.

e The reaction is quenched and worked up. Exposure of the reaction mixture to an oxidant like
Oz can improve the yield of the final product.[3]

Logical Workflow for Anionic Cyclodehydrogenation:

Starting Material Reaction Steps Final Product

2-Substituted-1,1'-binaphthalene Forms dianion mmm g 1-Substituted Perylene

Reduction with Alkali Metal Oxidation

Intramolecular Cyclization

Click to download full resolution via product page

Anionic Cyclodehydrogenation Workflow

Applications in Research and Development

The unique photophysical and electronic properties of perylene compounds, including Perylen-
1-amine, make them valuable in several areas of research and development.

Organic Electronics
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Perylene derivatives are characterized by a rigid, planar aromatic system that facilitates strong
-1t stacking interactions.[2] This property is crucial for efficient charge transport, making them
promising candidates for use in organic electronics such as organic field-effect transistors
(OFETs) and organic solar cells.[2] The amine functionality can be further modified to fine-tune
the electronic properties of the material.

Fluorescent Probes and Sensors

The inherent fluorescence of the perylene core, combined with the modulating effect of the
amine group, makes Perylen-1-amine and its derivatives suitable for the development of
fluorescent probes and chemosensors. For instance, the protonation of the amine moiety can
alter the photoinduced electron transfer process, leading to a measurable change in
fluorescence, which can be utilized for pH sensing.[2]

Drug Development and Biological Imaging

While direct applications of Perylen-1-amine in drug development are not yet established, the
broader class of perylenequinones has been investigated for its biological activities.[4] The
fluorescent nature of the perylene core also suggests potential applications in biological
imaging and as labels for biomolecules. The development of water-soluble perylene derivatives
IS an active area of research to enhance their utility in biological systems.[5]

Experimental Workflow for Developing Perylene-Based Fluorescent Probes:
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Fluorescent Probe Development Workflow

In conclusion, Perylen-1-amine is a versatile molecule with significant potential in materials

science and medicinal chemistry. Further research into its specific properties and the

development of novel synthetic routes will undoubtedly expand its applications in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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